Cas no 351003-67-3 (3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&)

3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT& structure
351003-67-3 structure
Product Name:3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&
CAS No:351003-67-3
MF:C9H6F3NS
MW:217.210851192474
CID:919865
PubChem ID:24879641
Update Time:2025-04-19

3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT& Chemical and Physical Properties

Names and Identifiers

    • 3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&
    • 4-isothiocyanato-1-methyl-2-(trifluoromethyl)benzene
    • 4-Methyl-3-(trifluoromethyl)phenyl isothiocyanate
    • DTXSID70399054
    • SY328579
    • AKOS011050116
    • J-019937
    • 4-Methyl-3-(trifluoromethyl)phenyl isothiocyanate, 98%
    • 351003-67-3
    • SCHEMBL13813270
    • VMHJLSOAWHGDMT-UHFFFAOYSA-N
    • MFCD03427211
    • MDL： MFCD03427211
    • Inchi： 1S/C9H6F3NS/c1-6-2-3-7(13-5-14)4-8(6)9(10,11)12/h2-4H,1H3
    • InChI Key： VMHJLSOAWHGDMT-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=CC(C)=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 217.01700
  • Monoisotopic Mass: 217.01730486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.6
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 1.291 g/mL at 25 °C(lit.)
  • Boiling Point: 208 °C(lit.)
  • Flash Point: Fahrenheit: 134.6 ° f < br / > Celsius: 57 ° C < br / >
  • Refractive Index: n20/D 1.5635(lit.)
  • PSA: 44.45000
  • LogP: 3.74810

3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT& Security Information

3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT& Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT& Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M300805-1g
3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&
 351003-67-3 95%
1g
 ¥823.90 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M300805-250mg
3-(TRIFLUOROMETHYL)-4-METHYLPHENYL ISOT&
 351003-67-3 95%
250mg
 ¥308.90 2023-09-01

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